Cupric chlorate

Specification

• CAS No.: 14721-21-2
• Molecular Formula: Cl2CuO6
• Molecular Weight: 230.45 g/mol
• IUPAC Name: copper;dichlorate
• Standard InChI: InChI=1S/2ClHO3.Cu/c2*2-1(3)4;/h2*(H,2,3,4);/q;;+2/p-2
• Standard InChI Key: IJCCOEGCVILSMZ-UHFFFAOYSA-L
• SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[Cu+2]
• Canonical SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[Cu+2]

Introduction

Chemical Identity and Structural Characteristics

Cupric chlorate is a transition metal chlorate with the chemical formula Cu(ClO₃)₂. It commonly forms a tetrahydrate (Cu(ClO₃)₂·4H₂O), though a hexahydrate form has also been documented in chemical literature. The compound is identified by the CAS number 26506-47-8 and has a molecular weight of 148 for the anhydrous form.

Crystal Structure

The tetrahydrate form of cupric chlorate exhibits an orthorhombic crystal structure. In this arrangement, each copper atom displays octahedral coordination, surrounded by four oxygen atoms from water molecules and two oxygen atoms from chlorate groups positioned opposite each other. This configuration demonstrates a classic example of the Jahn-Teller effect, with water molecules positioned closer to the copper atom (1.944 Å) compared to the chlorate groups (2.396 Å).

Structural Features

The chlorate groups in cupric chlorate tetrahydrate take the form of distorted tetrahedra. At room temperature (298 K), the chlorine-oxygen distances in each chlorate ion measure 1.498, 1.488, and 1.468 Å, with the longest bond corresponding to the oxygen adjacent to copper. The angles formed by oxygen atoms around the copper (∠O-Cu-O) are 105.2°, 108.3°, and 106.8°. These structural dimensions contract at lower temperatures, with both water molecules and copper-chlorate distances shrinking when measured at 233 K (-40°C).

Physical Properties

Cupric chlorate presents as a blue to green crystalline solid with distinctive physical characteristics that influence its handling and applications.

Appearance and Stability

The compound appears as blue crystals in its hydrated form. When the tetrahydrate form is heated above 73°C, it begins to melt and decompose, releasing chlorine gas. This low decomposition temperature indicates relatively limited thermal stability.

Solubility and Hygroscopic Nature

Cupric chlorate is highly soluble in water and exhibits deliquescent properties, readily absorbing moisture from the atmosphere. This hygroscopic nature necessitates special storage conditions to maintain sample integrity.

Physical Properties Table

Property	Value/Description
Appearance	Blue to green crystalline solid
Formula	Cu(ClO₃)₂ (anhydrous)
Common Hydrate	Tetrahydrate: Cu(ClO₃)₂·4H₂O
Crystal System	Orthorhombic (tetrahydrate)
Molecular Weight	148 (anhydrous)
Melting/Decomposition	Begins above 73°C
Hygroscopic Nature	Deliquescent
Water Solubility	Highly soluble

Chemical Reactivity and Behavior

Cupric chlorate displays significant chemical reactivity, particularly as an oxidizing agent, which contributes to both its applications and associated hazards.

Oxidizing Properties

The compound functions as a potent oxidizing agent, particularly in the presence of strong acids. This property makes it useful for specific chemical synthesis applications but also presents safety concerns when handling the material.

Thermal Decomposition

When heated, cupric chlorate undergoes decomposition following the reaction:
2Cu(ClO₃)₂ → 2CuO + Cl₂ + 3O₂ + 2ClO₂

This decomposition releases a yellow gas containing chlorine, oxygen, and chlorine dioxide, leaving behind a green solid consisting of basic copper salts. The generation of multiple oxidizing gases during decomposition contributes to the compound's fire-promoting properties.

Reactivity with Other Materials

Cupric chlorate demonstrates heightened reactivity with numerous substances:

• Highly reactive with sulfur, necessitating strict segregation of these chemicals, particularly in pyrotechnic applications

• Heating with dibasic organic acids liberates chlorine dioxide and carbon dioxide

• Mixtures with ammonium salts, powdered metals, silicon, sulfur, or sulfides are readily ignited and potentially explosive

• Reacts vigorously with organic materials, posing fire and explosion risks

Synthesis and Production Methods

The production of cupric chlorate can be accomplished through several chemical routes, with the most documented method involving the reaction of copper sulfate with barium chlorate.

Standard Preparation Method

The primary synthesis method involves combining a hot one molar solution of copper sulfate with barium chlorate, resulting in the precipitation of barium sulfate. Following filtration, cooling, and evaporation under vacuum conditions, blue crystals of cupric chlorate form:

CuSO₄ + Ba(ClO₃)₂ → Cu(ClO₃)₂ + BaSO₄(s)

This double displacement reaction allows for effective separation of the desired product from the insoluble barium sulfate byproduct.

Historical Investigation

In 1902, A. Meusser conducted pioneering investigations into the solubility and thermal properties of copper chlorate, establishing many of the fundamental understandings of this compound's behavior that remain relevant today.

Applications and Uses

Despite its reactive nature, cupric chlorate serves several specialized applications in chemistry and pyrotechnics.

Pyrotechnic Applications

François-Marie Chertier documented the use of tetraamminecopper(II) chlorate to produce blue flames in pyrotechnic compositions as early as 1843. The compound's ability to generate vibrant blue colorations when heated makes it valuable in specialized firework formulations.

Chemical Synthesis

Cupric chlorate serves as a precursor for other chemical compounds and finds application as an oxidizing agent in various synthesis reactions. Its strong oxidizing properties enable specific chemical transformations that may be difficult to achieve with milder oxidants.

Hazard Type	Description	Precautions
Health	Toxic by ingestion and inhalation	Avoid ingestion and dust inhalation; use respiratory protection
Contact	Irritating/corrosive to skin and eyes	Wear appropriate protective clothing, gloves, and eye protection
Fire	Strong oxidizer; accelerates combustion	Keep away from combustible materials and heat sources
Reactivity	Explosive with certain materials	Avoid contact with organic materials, ammonium salts, metals, sulfur
Storage	Deliquescent; decomposes when heated	Store in cool, dry area away from incompatible materials
Environmental	Runoff may cause pollution	Prevent release to environment; contain spills